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Compound of Interest

(Ethyl
Compound Name:
benzoate)tricarbonylchromium

cat. No.: B1590168

This technical guide provides a comprehensive overview of (Ethyl
benzoate)tricarbonylchromium (CAS No. 32874-26-3), an organometallic compound with
applications in chemical synthesis. This document is intended for researchers, scientists, and
professionals in the field of drug development and fine chemical manufacturing.

Physicochemical Properties

(Ethyl benzoate)tricarbonylchromium is an orange crystalline solid that is sensitive to
moisture and air.[1] While specific data on its density and solubility are not readily available in
the cited literature, its fundamental properties are summarized in the table below. For
comparative purposes, the properties of the uncomplexed ligand, ethyl benzoate, are also
provided.

Table 1: Physicochemical Properties of (Ethyl benzoate)tricarbonylchromium
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Property Value Reference
CAS Number 32874-26-3 [2]
Molecular Formula C12H10CrO5 [1][2]
Molecular Weight 286.2 g/mol [11[2]
Appearance Orange crystals [1]

Melting Point 54-59 °C [1]
Sensitivity Moisture and air sensitive [1]

Hazard Statements H302, H312, H332 [1]

Table 2: Physicochemical Properties of Ethyl Benzoate

Property Value Reference
CAS Number 93-89-0 [3]
Molecular Formula C9H1002 [3]
Molecular Weight 150.17 g/mol [3]
Appearance Colorless liquid [3]
Density 1.045 g/mL at 25 °C [4]
Boiling Point 212 °C [4]
Melting Point -34 °C [4]
Solubility in Water 0.72 mg/mL at 25 °C [3]
Synthesis

The synthesis of (Ethyl benzoate)tricarbonylchromium is typically achieved through the
direct reaction of ethyl benzoate with hexacarbonylchromium in a high-boiling inert solvent. A
modification of the Mahaffy-Pauson method involves the use of a mixture of di-n-butyl ether
and tetrahydrofuran (THF) to facilitate the reaction.[5]
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Experimental Protocol: Synthesis of (Ethyl
benzoate)tricarbonylchromium|6]

Materials:

Ethyl benzoate

Hexacarbonylchromium(0) (Cr(CQO)6)

Di-n-butyl ether

Tetrahydrofuran (THF)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

o A mixture of ethyl benzoate (1 equivalent) and hexacarbonylchromium(0) (1 equivalent) is
prepared in a round-bottom flask equipped with a reflux condenser.

» A solvent mixture of di-n-butyl ether and tetrahydrofuran (typically in a 9:1 ratio) is added to
the flask. The addition of THF has been shown to have a catalytic effect, potentially by
forming an unstable intermediate complex, which can reduce reaction times.[5]

e The reaction mixture is thoroughly degassed and placed under an inert atmosphere of argon
or nitrogen.

e The mixture is heated to reflux (approximately 140 °C) for a period of 24 to 48 hours. The
reaction should be protected from light to prevent decomposition of the product.

e Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

e The resulting crude product is purified by column chromatography on silica gel to yield the
(Ethyl benzoate)tricarbonylchromium complex as an orange crystalline solid.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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